Cas no 1368756-19-7 (7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole)

• Product Name: 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole
• CAS No: 1368756-19-7
• MF: C₁₂H₁₄FN
• MW: 191.244666576385
• CID: 4594075
• PubChem ID: 82276933
• Update Time: 2025-10-31

7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole Chemical and Physical Properties

Names and Identifiers

• 7'-fluoro-1',2'-dihydrospiro[cyclopentane-1,3'-indole]
• 7-fluorospiro[1,2-dihydroindole-3,1'-cyclopentane]
• Z1868316857
• 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole

• Inchi： 1S/C12H14FN/c13-10-5-3-4-9-11(10)14-8-12(9)6-1-2-7-12/h3-5,14H,1-2,6-8H2
• InChI Key： BRAJJLXWBJFLEV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NCC12CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 3.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole

Introduction to 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole (CAS No. 1368756-19-7)

7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole (CAS No. 1368756-19-7) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic indoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 7' position and the spirocyclic structure contribute to its distinct chemical and biological properties.

The spirocyclic indole framework is a privileged scaffold in drug discovery, often associated with potent and selective biological activities. The introduction of a fluorine atom at the 7' position can significantly influence the compound's pharmacokinetic properties, such as metabolic stability and bioavailability. Recent studies have highlighted the importance of fluorine substitution in enhancing the potency and selectivity of small molecules, making 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole a promising candidate for further investigation.

In terms of its chemical structure, 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole features a spirocyclic system where a cyclopentane ring is fused to an indole ring at the 1,3' positions. The fluorine atom at the 7' position adds an additional layer of complexity and functionality to the molecule. This unique structural arrangement provides a robust platform for exploring various biological activities and potential therapeutic applications.

Recent research has focused on the synthesis and biological evaluation of 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole and its analogs. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to possess potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, preliminary studies have indicated its potential as an antitumor agent, with selective cytotoxicity against certain cancer cell lines.

The pharmacological profile of 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole has been further characterized through in vitro and in vivo experiments. In vitro assays have demonstrated its ability to modulate specific signaling pathways, suggesting its potential as a therapeutic agent for various diseases. In vivo studies have also shown promising results, with improved pharmacokinetic properties and reduced toxicity compared to other compounds in its class.

The synthesis of 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of transition metal-catalyzed reactions and multistep sequences involving functional group manipulations. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for further research and development.

One of the key challenges in the development of 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole is optimizing its pharmacokinetic properties to enhance its therapeutic potential. This includes improving its solubility, stability, and bioavailability while minimizing adverse effects. Ongoing research is focused on developing prodrugs and other delivery systems to overcome these challenges and improve the overall efficacy of the compound.

In conclusion, 7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole (CAS No. 1368756-19-7) represents a promising lead compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further investigation in medicinal chemistry and pharmaceutical research. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an important role in the development of novel therapeutics for unmet medical needs.